Cas no 29711-79-3 (4-Dimethylamino-1-naphthyl Isothiocyanate)

• Product Name: 4-Dimethylamino-1-naphthyl Isothiocyanate
• CAS No: 29711-79-3
• MF: C₁₃H₁₂N₂S
• MW: 228.312781333923
• MDL: MFCD00003883
• CID: 276587
• PubChem ID: 87568146
• Update Time: 2025-04-19

4-Dimethylamino-1-naphthyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine,4-isothiocyanato-N,N-dimethyl-
• 4-Dimethylamino-1-naphthyl Isothiocyanate [for HPLC Labeling]
• 4-isothiocyanato-N,N-dimethylnaphthalen-1-amine
• N-(4-Isothiocyanato-1-naphthyl)-N,N-dimethylamine
• (4-(dimethylamino)naphthalen-1-yl)isothiocyanate
• 4-(dimethylamino)naphthalenisothiocyanate
• 4-dimethylamino-1-naphthyl isothiocyanate
• 4-dimethylamino-1-napthylisothiocyanate
• DANITO
• 4-DIMETHYLAMINO-1-NAPHTHYLISOTHIOCYANATE
• 4-N,N-Dimethylamino-1-naphthylisothiocyanate
• SMZHGTXTWIAKGS-UHFFFAOYSA-N
• 4-Isothiocyanato-N,N-dimethyl-1-naphthalenamine
• 1-Naphthalenamine, 4-isothiocyanato-N,N-dimethyl-
• 4-(Dimethylamino)-1-naphthyl isothiocyanate
• C
• FT-0629232
• 4-Dimethylamino-1-naphthyl 1sothiocyanate
• A820017
• MFCD00003883
• T70726
• N-(4-sothocyanato-1-naphthyl)-n,n-dmethylamne
• DTXSID80183860
• AS-68089
• 4-isothiocyanato-N, N-dimethylnaphthalen-1-amine
• Isothiocyanic acid, 4-(dimethylamino)-1-naphthyl ester
• D1669
• 4-Isothiocyanato-N,N-dimethyl-1-naphthalenamine #
• BP-10948
• 29711-79-3
• SCHEMBL592754
• AKOS015894832
• NS00028758
• EINECS 249-800-3
• J-523064
• 4-(dimethylamino )-1-naphthyl isothiocyanate
• DB-047633
• 4-Dimethylamino-1-naphthyl Isothiocyanate

• MDL： MFCD00003883
• Inchi： 1S/C13H12N2S/c1-15(2)13-8-7-12(14-9-16)10-5-3-4-6-11(10)13/h3-8H,1-2H3
• InChI Key： SMZHGTXTWIAKGS-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=C2C=CC=CC2=1)N(C)C

Computed Properties

• Exact Mass: 228.07200
• Monoisotopic Mass: 228.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 47.7

Experimental Properties

• Color/Form: Bright yellow crystal
• Density: 1.1595 (rough estimate)
• Melting Point: 67.0 to 69.0 deg-C
• Boiling Point: 376.6±25.0 °C at 760 mmHg
• Flash Point: 181.6±23.2 °C
• Refractive Index: 1.5700 (estimate)
• PSA: 47.69000
• LogP: 3.64010
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Dimethylamino-1-naphthyl Isothiocyanate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H332-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20-36/37/38-42
• Safety Instruction： S22; S26; S36
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Risk Phrases：R20; R36/37/38; R42
• Storage Condition：4° CStore…,-4℃Store…Better